Cas no 2172047-35-5 (4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene)

• Product Name: 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene
• CAS No: 2172047-35-5
• MF: C₁₈H₁₅FOS
• MW: 298.374507188797
• CID: 5995837
• PubChem ID: 165566632
• Update Time: 2025-10-30

4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene
• 4-[4-(benzyloxy)-2-fluorophenyl]-2-methylthiophene
• 2172047-35-5
• EN300-1586378

• Inchi： 1S/C18H15FOS/c1-13-9-15(12-21-13)17-8-7-16(10-18(17)19)20-11-14-5-3-2-4-6-14/h2-10,12H,11H2,1H3
• InChI Key： OXMDXOGTZYKKLW-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C1C=CC(=CC=1F)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.08276443g/mol
• Monoisotopic Mass: 298.08276443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.5Ų

Additional information on 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene

Introduction to Compound with CAS No. 2172047-35-5 and Product Name: 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene

The compound with the CAS number 2172047-35-5 and the product name 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine atom and a benzyloxy group, contribute to its unique chemical properties and biological interactions, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel therapeutic agents derived from heterocyclic compounds. These compounds are valued for their ability to interact with biological targets in complex ways, often leading to higher efficacy and fewer side effects compared to traditional small-molecule drugs. The thiophene core in 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene is particularly noteworthy, as thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

The introduction of a fluorine atom at the 2-position of the phenyl ring in this compound is a strategic design choice that enhances its pharmacological profile. Fluorine atoms are known to modulate the metabolic stability, lipophilicity, and binding affinity of molecules, thereby improving their overall bioavailability and therapeutic efficacy. This modification has been widely employed in drug development to optimize pharmacokinetic parameters, and its application in 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene underscores its potential as a lead compound for further medicinal chemistry exploration.

The benzyloxy group present in the molecule also plays a crucial role in its chemical behavior. This group not only contributes to the overall solubility and stability of the compound but also serves as a handle for further functionalization. In drug discovery, such functional groups are often deliberately incorporated to enhance binding interactions with biological targets or to facilitate subsequent chemical modifications.

Recent studies have highlighted the importance of fluorinated thiophene derivatives in medicinal chemistry. For instance, research published in high-impact journals has demonstrated that certain fluorinated thiophenes exhibit potent activity against various disease states, including cancer and infectious diseases. These studies have provided valuable insights into the structural requirements necessary for optimal biological activity, guiding the design of new compounds like 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of both the fluorine atom and the benzyloxy group necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve these modifications efficiently.

In terms of biological activity, preliminary studies on 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene suggest that it possesses promising properties for therapeutic use. In vitro assays have indicated potential activity against several biological targets, including enzymes and receptors implicated in various diseases. These findings warrant further investigation into its pharmacological profile, including detailed mechanistic studies and preclinical testing.

The integration of computational methods into drug discovery has also played a significant role in understanding the behavior of this compound. Molecular modeling techniques have been used to predict how 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene interacts with its intended biological targets. These simulations provide valuable insights into binding affinities, enzyme inhibition kinetics, and other critical parameters that influence drug efficacy.

Future directions for research on this compound include exploring its potential as an intermediate in the synthesis of more complex drug candidates. Additionally, investigating its interaction with cellular systems and animal models will be essential for evaluating its therapeutic potential in vivo. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into viable therapeutic options.

The development of novel pharmaceuticals is an iterative process that relies on interdisciplinary collaboration and innovation. The case of 4-4-(benzyloxy)-2-fluorophenyl-2-methylthiophene exemplifies how advancements in synthetic chemistry and computational biology can lead to the discovery of promising new drugs. As research continues to uncover new applications for this compound and related derivatives, it is likely to remain a focal point in pharmaceutical development efforts.